Cas no 1804447-54-8 (3,5-Dibromo-2-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 3,5-Dibromo-2-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1804447-54-8
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4850765
• Update Time: 2025-06-08

3,5-Dibromo-2-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C8H5Br2F2NO2/c9-3-1-4(10)7(8(11)12)13-5(3)2-6(14)15/h1,8H,2H2,(H,14,15)
• InChI Key： CEDYTYLOHMSHGO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)F)N=C1CC(=O)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 3,5-Dibromo-2-(difluoromethyl)pyridine-6-acetic acid

Introduction to 3,5-Dibromo-2-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1804447-54-8)

3,5-Dibromo-2-(difluoromethyl)pyridine-6-acetic acid, identified by its CAS number 1804447-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, characterized by its unique structural and electronic properties, which make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple halogen atoms and a carboxylic acid functional group enhances its reactivity, making it a versatile building block for drug discovery programs.

The structural framework of 3,5-Dibromo-2-(difluoromethyl)pyridine-6-acetic acid consists of a pyridine ring substituted with two bromine atoms at the 3rd and 5th positions, a difluoromethyl group at the 2nd position, and a carboxylic acid moiety at the 6th position. This arrangement imparts distinct electronic and steric properties, which are critical for its role in medicinal chemistry. The bromine atoms introduce electrophilic centers, facilitating nucleophilic substitution reactions, while the difluoromethyl group enhances metabolic stability and binding affinity to biological targets. The carboxylic acid functionality allows for further derivatization, enabling the synthesis of more complex molecules.

In recent years, 3,5-Dibromo-2-(difluoromethyl)pyridine-6-acetic acid has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research is its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in cancer therapy. The structural features of this compound make it an ideal candidate for designing inhibitors that can selectively target aberrant kinases involved in tumor growth and progression.

Recent studies have demonstrated the efficacy of 3,5-Dibromo-2-(difluoromethyl)pyridine-6-acetic acid in generating lead compounds for anticancer drugs. For instance, researchers have utilized this compound to synthesize small-molecule inhibitors that exhibit potent activity against mutant forms of the epidermal growth factor receptor (EGFR), a key driver in non-small cell lung cancer. The brominated pyridine core provides a scaffold that can be modified to optimize binding interactions with the target protein, while the difluoromethyl group contributes to improved pharmacokinetic properties.

The carboxylic acid group in 3,5-Dibromo-2-(difluoromethyl)pyridine-6-acetic acid also offers opportunities for further functionalization to enhance drug-like characteristics. For example, it can be converted into esters or amides, which can improve solubility and bioavailability. Additionally, the presence of multiple halogen atoms allows for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups into the molecule. These modifications can fine-tune the pharmacological profile of the resulting compounds.

Another area where 3,5-Dibromo-2-(difluoromethyl)pyridine-6-acetic acid has shown promise is in the development of antimicrobial agents. The unique structural features of this compound contribute to its ability to interact with bacterial enzymes and disrupt essential metabolic pathways. Researchers have reported on its use in generating novel antibiotics that target resistant strains of bacteria. The halogenated pyridine core disrupts bacterial cell wall synthesis and DNA replication, making it an effective tool against multidrug-resistant pathogens.

The versatility of 3,5-Dibromo-2-(difluoromethyl)pyridine-6-acetic acid extends beyond anticancer and antimicrobial applications. It has also been explored in the development of neurological drugs targeting receptors such as serotonin and dopamine receptors. The ability to modify its structure allows for fine-tuning of receptor binding affinities, making it a valuable tool in designing treatments for neurological disorders such as depression and Parkinson's disease.

In conclusion,3,5-Dibromo-2-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1804447-54-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound,3,5-Dibromo-2-(difluoromethyl)pyridine-6-acetic acid is poised to play a crucial role in advancing therapeutic strategies across multiple medical disciplines.